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Compound of Interest

Compound Name: Hexanophenone

Cat. No.: B1345741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexanophenone, also known as caprophenone or 1-phenyl-1-hexanone, is an aromatic

ketone that serves as a versatile ingredient in fragrance formulations. Its unique olfactory

profile and chemical properties make it a valuable component for creating a wide range of

scents, from fine fragrances to functional products. This document provides detailed application

notes and protocols for the effective use of hexanophenone in fragrance formulation, targeting

professionals in research, science, and drug development who may be exploring new

applications for this molecule.

Hexanophenone possesses a complex and appealing aroma described as sweet, floral, and

slightly fruity with powdery and green undertones. It is commonly utilized as a modifier and

blender in various fragrance accords, contributing to the overall character and longevity of the

scent. Its stability and solubility in typical fragrance vehicles make it a practical choice for a

variety of product bases.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of hexanophenone is

crucial for its effective incorporation into fragrance formulations.
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Property Value Reference

Chemical Name 1-Phenyl-1-hexanone

Synonyms

Hexanophenone,

Caprophenone, Amyl phenyl

ketone

CAS Number 942-92-7

Molecular Formula C₁₂H₁₆O

Molecular Weight 176.25 g/mol

Appearance Colorless to pale yellow liquid

Odor Profile
Sweet, floral, slightly fruity,

powdery, green

Boiling Point 265 °C (lit.)

Melting Point 25-26 °C (lit.)

Flash Point >110 °C

Solubility

Soluble in ethanol and other

organic solvents; very slightly

soluble in water (0.11 g/L at

25°C)

Vapor Pressure 0.0094 mmHg at 25°C

Refractive Index n20/D 1.5105 (lit.)

Olfactory Profile and Application in Fragrance
Accords
Hexanophenone's multifaceted scent profile allows for its use in various fragrance families.

Floral Accords: It enhances the sweetness and body of floral compositions, particularly those

featuring rose, jasmine, and ylang-ylang. It can impart a natural, slightly green nuance that

rounds out the bouquet.
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Fruity Accords: The subtle fruity notes of hexanophenone can be used to create or enhance

ripe fruit accords, such as pear, peach, and apricot.

Powdery and Cosmetic Accords: Its powdery character makes it an excellent ingredient for

creating soft, elegant, and cosmetic-like scents.

Oriental Accords: In oriental fragrances, it can be used to soften and sweeten the overall

composition, balancing the richness of resins and spices.

Recommended Usage Levels:
The concentration of hexanophenone in a fragrance concentrate can vary depending on the

desired effect and the other components of the formula.

Application
Recommended Concentration in
Fragrance Concentrate (%)

Fine Fragrance 0.1 - 2.0

Body Lotions & Creams 0.2 - 1.5

Shampoos & Conditioners 0.3 - 1.0

Soaps 0.5 - 2.5

Experimental Protocols
Protocol for Sensory Evaluation of Hexanophenone
This protocol outlines a method for the sensory evaluation of hexanophenone by a trained

panel to characterize its odor profile.

Objective: To identify and quantify the olfactory characteristics of hexanophenone.

Materials:

Hexanophenone (high purity)

Ethanol (perfumery grade, odorless)
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Glass beakers and stirring rods

Pipettes

Smelling strips (blotters)

Odor-free evaluation booths

Sensory evaluation software or standardized questionnaires

Procedure:

Sample Preparation: Prepare a 10% solution of hexanophenone in ethanol. Allow the

solution to equilibrate for at least 24 hours.

Panelist Selection: Select a panel of 10-15 trained sensory assessors with demonstrated

experience in fragrance evaluation.

Evaluation:

Dip a smelling strip into the 10% solution of hexanophenone, ensuring the strip is

saturated to a consistent level.

Present the smelling strip to each panelist in an individual, well-ventilated, and odor-free

booth.

Ask panelists to evaluate the odor at different time intervals (top note: immediately after

dipping; heart note: after 15-30 minutes; base note: after 2-4 hours).

Panelists should rate the intensity of the overall odor and specific odor descriptors (e.g.,

sweet, floral, fruity, powdery, green) on a labeled magnitude scale (e.g., 0-10).

Panelists should also provide free-text descriptions of the perceived aroma.

Data Analysis:

Calculate the mean intensity scores for the overall odor and each descriptor at each time

point.
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Analyze the frequency of use for each descriptor.

Generate an odor profile chart to visualize the sensory characteristics of hexanophenone.

Preparation Evaluation Data Analysis
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Sensory Evaluation Workflow

Protocol for Stability Testing of Hexanophenone in a
Cosmetic Base
This protocol describes a method to assess the stability of hexanophenone in a representative

cosmetic emulsion.

Objective: To evaluate the chemical and olfactory stability of hexanophenone in a standard oil-

in-water (O/W) lotion base under accelerated aging conditions.

Materials:

Hexanophenone

Standard O/W lotion base (without fragrance)

Oven capable of maintaining 40°C ± 2°C

Glass jars with airtight seals
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Gas Chromatograph-Mass Spectrometer (GC-MS)

Trained sensory panel

Procedure:

Sample Preparation:

Incorporate hexanophenone into the O/W lotion base at a concentration of 0.5% (w/w).

Homogenize the mixture thoroughly.

Prepare a control sample of the lotion base without hexanophenone.

Divide the samples into two sets. Store one set at room temperature (20-25°C) and the

other in the oven at 40°C.

Evaluation Schedule: Evaluate the samples at baseline (T=0) and at regular intervals (e.g.,

2, 4, 8, and 12 weeks).

Physicochemical Analysis:

At each time point, observe the samples for any changes in color, clarity, and phase

separation.

Measure the pH of the lotion.

Chemical Analysis (GC-MS):

Extract the fragrance from the lotion sample using an appropriate solvent (e.g.,

dichloromethane).

Analyze the extract by GC-MS to quantify the concentration of hexanophenone.

Compare the concentration at each time point to the baseline to determine the percentage

of degradation.

Olfactory Analysis:
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Have a trained sensory panel evaluate the odor of the samples at each time point.

Panelists should rate the intensity of the hexanophenone scent and note any changes in

the odor profile (e.g., development of off-notes).

Evaluation at T=0, 2, 4, 8, 12 weeks
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Stability Testing Workflow

Safety and Regulatory Information
Hexanophenone is generally considered safe for use in cosmetic products when used within

the recommended concentration limits. However, as with any chemical substance, it is

important to adhere to safety guidelines and regulatory standards.

Skin Irritation: May cause skin irritation in some individuals. It is recommended to conduct

patch testing for new formulations.

Eye Irritation: Can cause serious eye irritation. Avoid contact with eyes.

Respiratory Irritation: May cause respiratory irritation if inhaled in high concentrations.

Ensure adequate ventilation during handling.

It is the responsibility of the formulator to ensure that the final product complies with all local

and international regulations regarding fragrance ingredients.
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Conclusion
Hexanophenone is a valuable and versatile ingredient in the perfumer's palette. Its sweet,

floral, and slightly fruity aroma, combined with its good stability and blending properties, makes

it suitable for a wide array of fragrance applications. By following the detailed protocols for

sensory evaluation and stability testing, researchers and formulators can effectively incorporate

hexanophenone into their products to achieve the desired olfactory experience while ensuring

product quality and safety.

To cite this document: BenchChem. [Application of Hexanophenone in Fragrance
Formulation: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1345741#application-of-
hexanophenone-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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